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Compound of Interest

Compound Name: AC-178335

Cat. No.: B15610983

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and storage of AC-
178335, a somatostatin (SRIF) antagonist, for use in research applications. Adherence to these

guidelines will help ensure the compound's integrity and performance in in vitro and in vivo

studies.

Compound Information
AC-178335 is a potent antagonist of the somatostatin receptor (SSTR), interfering with the

inhibitory effects of somatostatin on various physiological processes, including the secretion of

growth hormone (GH). Its biological activity is summarized in the table below.
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Parameter Value Reference

Target Somatostatin Receptor (SRIF) [1]

Ki 172 nM [1]

IC50
5.1 µM (blocks SRIF inhibition

of adenylate cyclase)
[1]

Action Antagonist [1]

Observed Effect
Induces Growth Hormone (GH)

release in anesthetized rats
[1]

Solubility of AC-178335
Quantitative solubility data for AC-178335 in common laboratory solvents is not extensively

published. As a peptide-like compound, its solubility is influenced by its amino acid composition

and overall hydrophobicity. The following table provides guidance on suitable solvents for initial

solubility testing. It is strongly recommended to perform a small-scale pilot test to determine the

optimal solvent and concentration for your specific experimental needs.

Solvent
General Recommendation
for Peptides

Expected Solubility of AC-
178335

DMSO (Dimethyl Sulfoxide)

Good solvent for many

hydrophobic and neutral

peptides.[2][3]

Expected to be soluble. Start

with a small amount of pure

DMSO.

Ethanol

Can be used for some

peptides, often in combination

with water or other solvents.[4]

Solubility may be limited. Can

be tested as a co-solvent.

Water (sterile, distilled)
Suitable for charged (acidic or

basic) peptides.[5]

Likely to have low solubility

due to the nature of peptide

antagonists.

Aqueous Buffers (e.g., PBS pH

7.2-7.4)

Solubility is pH-dependent for

peptides with ionizable groups.

[6]

Low solubility is expected.
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Experimental Protocols
Protocol for Preparation of a Concentrated Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of AC-178335 in DMSO.

Materials:

AC-178335 (lyophilized powder)

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate: Allow the vial of lyophilized AC-178335 and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Centrifuge: Briefly centrifuge the vial of AC-178335 to ensure all the powder is at the bottom.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial to achieve a 10

mM concentration. For example, for 1 mg of AC-178335 (Molecular Weight: ~946.1 g/mol ),

add 105.7 µL of DMSO.

Dissolution: Vortex the solution gently for 1-2 minutes until the peptide is completely

dissolved. Visually inspect the solution to ensure there are no particulates. If necessary, brief

sonication in a water bath can be used to aid dissolution.[2]

Aliquot: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes. This will minimize freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C or -80°C for long-term stability.
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Protocol for Preparation of Working Solutions
This protocol describes the dilution of the 10 mM DMSO stock solution to a final working

concentration in an aqueous buffer for in vitro assays.

Materials:

10 mM AC-178335 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile polypropylene tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM AC-178335 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution with the desired aqueous buffer

to achieve the final working concentration.

Mixing: Gently mix the solution by pipetting or brief vortexing after each dilution step.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the working

solution is low (typically <0.5%) to avoid solvent-induced artifacts in biological assays.[2]

Use Immediately: It is recommended to use the freshly prepared working solution

immediately for experiments.

Storage and Stability
Proper storage is critical to maintain the activity of AC-178335.
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Form Storage Temperature Stability Notes

Lyophilized Powder -20°C or -80°C

Stable for several years when

stored properly in a dry, dark

environment.[5]

Stock Solution in DMSO -20°C or -80°C

Stable for several months.

Avoid repeated freeze-thaw

cycles by preparing single-use

aliquots.[2]

Working Solution in Aqueous

Buffer
2-8°C

Not recommended for storage.

Prepare fresh for each

experiment. Peptides in

aqueous solutions are less

stable.[6]

Signaling Pathways and Experimental Workflows
Somatostatin Receptor Signaling Pathway
AC-178335 acts as an antagonist at somatostatin receptors (SSTRs), which are G-protein

coupled receptors (GPCRs). The binding of somatostatin (SRIF) to SSTRs typically leads to the

inhibition of adenylyl cyclase, reducing intracellular cAMP levels. By blocking this interaction,

AC-178335 prevents this inhibitory signaling cascade.
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Caption: Somatostatin Receptor Signaling Pathway Antagonism by AC-178335.

Growth Hormone Release Signaling Pathway
The release of growth hormone (GH) from the anterior pituitary is primarily stimulated by

Growth Hormone-Releasing Hormone (GHRH) and inhibited by somatostatin. AC-178335, by

antagonizing the somatostatin receptor, removes this inhibitory signal, thereby promoting GH

release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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